Uridine-5'-triphosphate disodium salt

• IUPAC Name: disodium;[[[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-oxidophosphoryl] hydrogen phosphate
• InChI: InChI=1S/C9H15N2O15P3.2Na/c12-5-1-2-11(9(15)10-5)8-7(14)6(13)4(24-8)3-23-28(19,20)26-29(21,22)25-27(16,17)18;;/h1-2,4,6-8,13-14H,3H2,(H,19,20)(H,21,22)(H,10,12,15)(H2,16,17,18);;/q;2*+1/p-2/t4-,6-,7-,8-;;/m1../s1
• InChI Key: JFXKPFPIFSFLOU-WFIJOQBCSA-L
• Canonical SMILES: C1=CN(C(=O)NC1=O)C2C(C(C(O2)COP(=O)(O)OP(=O)([O-])OP(=O)(O)[O-])O)O.[Na+].[Na+]
• Isomeric SMILES: C1=CN(C(=O)NC1=O)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)(O)OP(=O)([O-])OP(=O)(O)[O-])O)O.[Na+].[Na+]
• Molecular Formula: C9H13N2Na2O15P3
• Molecular Weight: 528.10 g/mol

Description

Uridine-5'-triphosphate disodium salt is a useful research compound. Its molecular formula is C9H13N2Na2O15P3 and its molecular weight is 528.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality Uridine-5'-triphosphate disodium salt suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Uridine-5'-triphosphate disodium salt including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Enhancement of Mass Spectrometry : UTP disodium salt has been used in negative-ion electrospray mass spectrometry. This application enhances the detection of polyphosphonated salts, like UTP disodium salt, by significantly increasing the intensity of the acid ions and reducing sodium adduction signals (Ballantine, Games, & Slater, 1997).

• Solid-state NMR Analysis : Solid-state NMR has analyzed the chemical environments of sodium in UTP disodium salt complexes. This method facilitates the understanding of sodium ion coordination environments in such nucleotide complexes (Grant, McElheny, Frydman, & Frydman, 2006).

• Radiation Damage Studies : UTP disodium salt crystals have been studied using electron spin resonance spectroscopy to understand radiation damage. This research contributes to the knowledge of radiation effects on nucleosides and nucleotides (Sagstuen, 1980).

• Drug Development : UTP disodium salt has been utilized in developing multi-component neurotropic drugs. This includes its use in capsule formulations for pharmaceutical applications, demonstrating its potential in therapeutic contexts (Almakaiev & Sidenko, 2021).

• Fluorescence Sensing and Drug Delivery : In research on coordination complexes for sensing applications, UTP disodium salt is used to discriminate phosphate anions using fluorescence spectral analysis. This application extends to drug delivery systems, highlighting its versatility in medical and biochemical research (Zhang & Li, 2017).

• Study of Vasoconstrictor Responses : UTP disodium salt has been identified as a potent vasoconstrictor of cerebral arteries. Research in this area focuses on understanding the mechanisms underlying the UTP-induced Ca2+ waves in vascular smooth muscle cells, which is crucial for cardiovascular research (Syyong et al., 2009).